Cas no 29118-24-9 (1-Propene, 1,3,3,3-tetrafluoro-, (1E)-)

• Product Name: 1-Propene, 1,3,3,3-tetrafluoro-, (1E)-
• CAS No: 29118-24-9
• MF: C₃H₂F₄
• MW: 114.041594982147
• MDL: MFCD03094118
• CID: 1438738
• Update Time: 2026-04-28

1-Propene, 1,3,3,3-tetrafluoro-, (1E)- Chemical and Physical Properties

Names and Identifiers

• 1-Propene, 1,3,3,3-tetrafluoro-, (1E)-
• (1E)-1,3,3,3-Tetrafluoro-1-propene
• (1E)-1H,2H-Perfluoroprop-1-ene
• HFO-1234ZE(E)

• MDL： MFCD03094118
• Inchi： InChI=1S/C3H2F4/c4-2-1-3(5,6)7/h1-2H/b2-1+
• InChI Key： CDOOAUSHHFGWSA-OWOJBTEDSA-N
• SMILES： C(=C\F)/C(F)(F)F

Computed Properties

• Exact Mass: 114.00926
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 0

Additional information on 1-Propene, 1,3,3,3-tetrafluoro-, (1E)-

Compound CAS No. 29118-24-9: 1-Propene, 1,3,3,3-Tetrafluoro-, (1E)

The compound with CAS No. 29118-24-9, commonly referred to as 1-Propene, 1,3,3,3-Tetrafluoro-, (1E), is a fluorinated alkene that has garnered significant attention in various scientific and industrial applications. This compound is characterized by its unique chemical structure, which includes a double bond and multiple fluorine substituents. The presence of fluorine atoms imparts distinct chemical properties, making it valuable in fields such as materials science, electronics, and biotechnology.

Recent studies have highlighted the potential of 1-Propene, 1,3,3,3-Tetrafluoro-, (1E) in the development of advanced materials. Researchers have explored its use as a precursor for synthesizing fluorinated polymers with enhanced thermal stability and electrical properties. These polymers are being considered for applications in high-performance electronics and aerospace industries due to their ability to withstand extreme conditions.

In addition to its material science applications, this compound has shown promise in the field of biotechnology. Scientists have investigated its role as a building block for synthesizing bioactive molecules with potential therapeutic applications. The fluorine substituents in the molecule contribute to its hydrophobicity and stability, making it an ideal candidate for drug design.

The synthesis of CAS No. 29118-24-9 involves a multi-step process that typically includes fluorination reactions and olefin metathesis. Recent advancements in catalytic techniques have enabled more efficient and selective synthesis methods. These improvements have not only reduced production costs but also enhanced the purity of the final product.

From an environmental perspective, the compound's stability and low reactivity make it suitable for use in eco-friendly applications. Researchers are exploring its potential as a solvent in green chemistry processes due to its ability to dissolve a wide range of organic compounds without generating harmful byproducts.

In conclusion, the compound with CAS No. 29118-24-9, or 1-Propene, 1,3,3,3-Tetrafluoro-, (1E), represents a versatile building block with diverse applications across multiple disciplines. Its unique chemical properties and recent advancements in synthesis techniques position it as a key player in the development of next-generation materials and technologies.